Cas no 2229152-92-3 (2-(2-chloro-5-methylphenyl)ethane-1-thiol)

• Product Name: 2-(2-chloro-5-methylphenyl)ethane-1-thiol
• CAS No: 2229152-92-3
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• CID: 6577350
• PubChem ID: 165845875
• Update Time: 2025-05-19

2-(2-chloro-5-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)ethane-1-thiol
• 2229152-92-3
• EN300-1975428

• Inchi： 1S/C9H11ClS/c1-7-2-3-9(10)8(6-7)4-5-11/h2-3,6,11H,4-5H2,1H3
• InChI Key： PHEBQIRDDPPVOM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CCS

Computed Properties

• Exact Mass: 186.0269992g/mol
• Monoisotopic Mass: 186.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų

Additional information on 2-(2-chloro-5-methylphenyl)ethane-1-thiol

Recent Advances in the Study of 2-(2-chloro-5-methylphenyl)ethane-1-thiol (CAS: 2229152-92-3)

The chemical compound 2-(2-chloro-5-methylphenyl)ethane-1-thiol (CAS: 2229152-92-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug development, material science, and biochemical assays. The compound's molecular structure, featuring a chloro-methylphenyl group attached to an ethane-thiol moiety, provides a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 2-(2-chloro-5-methylphenyl)ethane-1-thiol, aiming to improve its yield and purity for industrial and research applications. Advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic thiolation, have been employed to achieve higher efficiency and selectivity. These innovations not only enhance the compound's accessibility but also pave the way for its integration into more complex chemical and biological systems.

In the realm of pharmaceutical research, 2-(2-chloro-5-methylphenyl)ethane-1-thiol has been investigated for its potential as a building block in the development of novel therapeutics. Preliminary studies suggest that the compound's thiol group can participate in disulfide bond formation, making it a valuable candidate for the design of peptide-based drugs and enzyme inhibitors. Additionally, its chloro-methylphenyl moiety offers opportunities for further functionalization, enabling the creation of derivatives with tailored pharmacological properties.

Beyond its pharmaceutical applications, 2-(2-chloro-5-methylphenyl)ethane-1-thiol has also been explored in material science. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has been leveraged for the development of biosensors and electronic devices. The compound's thiol group facilitates strong interactions with gold and other noble metals, making it an ideal candidate for surface modification and nanotechnology applications.

Despite these advancements, challenges remain in the large-scale production and application of 2-(2-chloro-5-methylphenyl)ethane-1-thiol. Issues such as stability under varying environmental conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these concerns through comprehensive toxicological studies and the development of more robust synthetic protocols.

In conclusion, 2-(2-chloro-5-methylphenyl)ethane-1-thiol (CAS: 2229152-92-3) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Continued exploration of its properties and potential will undoubtedly contribute to advancements in drug development, material science, and beyond. Future studies should focus on optimizing its synthesis, expanding its applications, and ensuring its safety for industrial and clinical use.